molecular formula C18H14ClNO4 B5713515 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide

Cat. No. B5713515
M. Wt: 343.8 g/mol
InChI Key: RNSVFIMGBWITCP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide, also known as CECB, is a chemical compound that has been widely studied in the field of medicinal chemistry. Its unique structure and properties make it a promising candidate for various biomedical applications.

Mechanism of Action

The mechanism of action of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways that are involved in inflammation and cancer progression. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has also been found to inhibit the activation of nuclear factor-kappa B (NF-κB), a transcription factor that regulates the expression of genes involved in inflammation and cancer.
Biochemical and Physiological Effects:
3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been shown to have a variety of biochemical and physiological effects. It has been found to reduce the production of inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has also been shown to induce apoptosis, or programmed cell death, in cancer cells. In addition, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been found to inhibit the growth and migration of cancer cells.

Advantages and Limitations for Lab Experiments

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide is also soluble in a variety of solvents, which makes it easy to use in different experimental systems. However, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has some limitations as well. It is a highly reactive compound that can react with other chemicals in the experimental system, which can lead to false results. In addition, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has a relatively short half-life, which can limit its effectiveness in some experimental systems.

Future Directions

There are several future directions for research on 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide. One potential area of study is the development of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide-based drugs for the treatment of inflammatory diseases and cancer. Another potential area of research is the investigation of the molecular mechanisms underlying 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide's effects on inflammation and cancer. Additionally, 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide could be studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Finally, the development of new synthesis methods for 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide could lead to improved yields and purities, which could facilitate its use in future research.

Synthesis Methods

The synthesis of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide involves the reaction of 3-chloro-4-ethoxybenzoic acid with 6-acetyl-2H-chromen-2-one in the presence of thionyl chloride and triethylamine. The resulting product is then treated with benzoyl chloride to obtain 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide. The purity and yield of 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide can be improved by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, anticancer, and antitumor activities. 3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide has also been investigated as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.

properties

IUPAC Name

3-chloro-4-ethoxy-N-(2-oxochromen-6-yl)benzamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H14ClNO4/c1-2-23-16-6-3-12(10-14(16)19)18(22)20-13-5-7-15-11(9-13)4-8-17(21)24-15/h3-10H,2H2,1H3,(H,20,22)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

RNSVFIMGBWITCP-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC1=C(C=C(C=C1)C(=O)NC2=CC3=C(C=C2)OC(=O)C=C3)Cl
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H14ClNO4
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

343.8 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3-chloro-4-ethoxy-N-(2-oxo-2H-chromen-6-yl)benzamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.